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Compound of Interest

Compound Name: N,N-Diethyl-N'-methylurea

CAS No.: 39499-81-5

Cat. No.: B1220834

Get Quote

Executive Summary
N,N-Diethyl-N'-methylurea (CAS: 39499-81-5) is an unsymmetrical substituted urea derivative

characterized by a polar urea core flanked by lipophilic ethyl and methyl groups.[1] Unlike its

symmetric isomer (1,3-diethylurea), this compound exhibits distinct solubility and melting

behavior due to its lack of

symmetry.

In drug development and organic synthesis, this compound serves two primary roles:

Polar Aprotic Solvent Mimic: Structurally homologous to Tetramethylurea (TMU) and DMPU,

it acts as a hydrogen-bond accepting medium that solvates cations effectively while leaving

anions "naked" and reactive.[1]

Scavenger/Stabilizer: The urea nitrogen atoms provide Lewis basicity, making the compound

effective at neutralizing acid byproducts in sensitive formulation matrices.
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This guide provides a definitive physicochemical dataset, a safety-optimized synthesis protocol

avoiding methyl isocyanate, and a self-validating analytical workflow.

Molecular Identity & Structural Analysis[1][2]
Identifier Detail

IUPAC Name 1,1-Diethyl-3-methylurea

CAS Number 39499-81-5

Molecular Formula

SMILES CCN(CC)C(=O)NC

Molecular Weight 130.19 g/mol

Structural Class Unsymmetrical Urea / Amide

Structural Logic
The molecule consists of a trigonal planar carbonyl carbon bonded to two nitrogen atoms.

N1 (Diethyl): Fully substituted, preventing hydrogen bond donation. This site increases

lipophilicity.[1]

N3 (Methyl): Mono-substituted, retaining one proton (

).[1] This site acts as a Hydrogen Bond Donor (HBD).[1]

Carbonyl Oxygen: A strong Hydrogen Bond Acceptor (HBA) with high electron density,

responsible for the compound's solvent properties.

Physicochemical Property Profile
The following data aggregates computed and predicted values derived from structural

homology, as direct experimental calorimetry data is sparse in public registries for this specific

isomer.

Thermodynamic & Electronic Properties[1]
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Property
Value
(Computed/Predicted)

Context & Implication

Physical State Low-melting Solid or Liquid

Asymmetry disrupts crystal

packing compared to 1,3-

diethylurea (MP: 110°C).[1]

Expected MP < 50°C.

LogP (Octanol/Water) 0.30 ± 0.1

Amphiphilic.[1] Sufficiently

lipophilic to cross membranes

but highly water-soluble.[1]

Polar Surface Area (PSA) 32.3 Å²

Indicates good oral

bioavailability potential (< 140

Å²).[1]

H-Bond Donors 1 The single N-H proton.

H-Bond Acceptors 1 The carbonyl oxygen.[1]

Rotatable Bonds 2
Ethyl chains allow

conformational flexibility.[1]

pKa (Conjugate Acid) ~0.5 (Predicted)

Very weak base; protonation

occurs at the oxygen atom in

strong acid.[1]

Synthesis Protocol: The Carbamoyl Chloride Route
Safety Advisory: While industrial synthesis often utilizes Methyl Isocyanate (MIC), this route is

strictly discouraged for laboratory applications due to extreme toxicity (IDLH 3 ppm).[1] The

protocol below utilizes Diethylcarbamoyl Chloride, a safer, non-volatile electrophile.

Reaction Scheme
[1]

Step-by-Step Methodology
Reagents:

Diethylcarbamoyl chloride (1.0 equiv)[1]
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Methylamine (2.0 M in THF, 1.2 equiv)

Triethylamine (Et3N) (1.5 equiv) - Acid Scavenger[1]

Dichloromethane (DCM) - Solvent[1]

Protocol:

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a pressure-equalizing addition funnel. Purge with Nitrogen (

).[1]

Charging: Add Diethylcarbamoyl chloride (50 mmol) and dry DCM (100 mL) to the RBF. Cool

the solution to 0°C using an ice bath.

Amine Addition: Mix Methylamine solution and Triethylamine in the addition funnel. Add this

mixture dropwise to the cold RBF over 30 minutes.

Causality: Slow addition prevents exotherm-driven side reactions and controls HCl

generation.[1]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours.

Monitoring: Check reaction progress via TLC (Mobile phase: 5% MeOH in DCM).[1] Stain

with Ninhydrin (visualizes amine consumption).

Workup:

Quench with 50 mL saturated

(removes HCl salts).

Extract aqueous layer with DCM (2 x 50 mL).[1]

Wash combined organics with Brine, dry over

, and filter.
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Purification: Concentrate in vacuo. If the residue is solid, recrystallize from Hexane/EtOAc. If

liquid, distill under reduced pressure (vacuum).

Analytical Characterization (Self-Validating)
To ensure the identity of N,N-Diethyl-N'-methylurea and differentiate it from its symmetric

isomer (1,3-diethylurea), use the following spectroscopic markers.

Nuclear Magnetic Resonance ( NMR)
Solvent:

, 400 MHz

Chemical Shift
(

)

Multiplicity Integration Assignment
Structural
Validation

1.15 ppm
Triplet (

)
6H

Confirms two

ethyl groups.[1]

2.80 ppm
Doublet (

)
3H

Critical: Coupling

to NH (

Hz) proves the

methyl is on

Nitrogen.[1]

3.25 ppm
Quartet (

)
4H

Confirms ethyl

attachment to

Nitrogen.[1]

4.50 - 5.00 ppm Broad Singlet 1H

Broadening

indicates

exchangeable

proton.[1]

Differentiation Note: The symmetric isomer (1,3-diethylurea) would show only ethyl signals and

two equivalent NH protons, lacking the distinct methyl doublet.
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Mass Spectrometry (ESI-MS)[1]
Expected [M+H]+: 131.2 m/z.[1]

Fragmentation: Loss of ethyl group (

) or methylamine fragment.[1]

Visualization of Workflows
Figure 1: Synthesis & Purification Logic
This diagram outlines the logical flow from raw materials to validated product, emphasizing the

safety controls.

Reagents:
Diethylcarbamoyl Chloride

+ Methylamine

Nucleophilic Acyl Substitution
(0°C -> RT, DCM)

N2 Atmosphere Quench:
Sat. NaHCO3 Wash
(Removes HCl/Salts)

TLC Check Phase Separation
& Drying (Na2SO4)

Distillation or
Recrystallization

Pure N,N-Diethyl-N'-methylurea
(>98%)

NMR/MS QC

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow prioritizing safety by avoiding Methyl Isocyanate.

Figure 2: Solvation Mechanism
How the molecule interacts with solutes in solution.[1]
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N,N-Diethyl-N'-methylurea

Cation (M+)

Coordination via
Carbonyl Oxygen

Mechanism:
1. High electron density on Oxygen solvates cations.

2. Alkyl groups create lipophilic pocket.
3. N-H acts as weak donor.

H-Bond Donor
(Solute)

H-Bond to
Carbonyl Oxygen

Click to download full resolution via product page

Caption: Mechanistic depiction of the urea core acting as a Lewis Base to solvate cations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(3-Dimethylaminopropyl)-3-ethylurea | C8H19N3O | CID 4196313 - PubChem
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guide-n-n-diethyl-n-methylurea-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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